Cas no 921570-25-4 (3-butoxy-N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide)

• Product name: 3-butoxy-N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide
• CAS No: 921570-25-4
• MF: C₂₄H₂₄N₂O₄S
• MW: 436.523365020752
• CID: 6011180
• PubChem ID: 41645777

3-butoxy-N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-butoxy-N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide
• 3-butoxy-N-[4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]benzamide
• AKOS024631443
• 921570-25-4
• F2252-0244
• 3-butoxy-N-(4-(7-ethoxybenzofuran-2-yl)thiazol-2-yl)benzamide

• Inchi： 1S/C24H24N2O4S/c1-3-5-12-29-18-10-6-9-17(13-18)23(27)26-24-25-19(15-31-24)21-14-16-8-7-11-20(28-4-2)22(16)30-21/h6-11,13-15H,3-5,12H2,1-2H3,(H,25,26,27)
• InChI Key： YDVRUAOFMUSNKS-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC3=CC=CC(OCC)=C3O2)=CS1)(=O)C1=CC=CC(OCCCC)=C1

Computed Properties

• Exact Mass: 436.14567842g/mol
• Monoisotopic Mass: 436.14567842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 3-butoxy-N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide

Comprehensive Overview of 3-butoxy-N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide (CAS No. 921570-25-4)

3-butoxy-N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide (CAS No. 921570-25-4) is a specialized organic compound that has garnered significant attention in recent years due to its unique molecular structure and potential applications in various fields. This compound, often referred to in abbreviated forms for ease of communication, belongs to the class of benzamide derivatives, which are known for their diverse biological and chemical properties. The presence of both benzofuran and thiazole moieties in its structure makes it a subject of interest for researchers exploring novel pharmaceutical intermediates and material science applications.

The molecular formula of 3-butoxy-N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide is C₂₄H₂₄N₂O₄S, with a molecular weight of approximately 436.52 g/mol. Its complex structure includes a benzofuran ring system, which is known for its role in enhancing the biological activity of compounds, and a thiazole ring, which is often associated with antimicrobial and anti-inflammatory properties. The compound's ethoxy and butoxy side chains further contribute to its solubility and reactivity, making it a versatile candidate for various synthetic and industrial applications.

One of the most frequently asked questions about 3-butoxy-N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide is its potential role in drug discovery. Given the increasing demand for new therapeutic agents, researchers are actively investigating the compound's interactions with biological targets. Preliminary studies suggest that its benzamide core may exhibit affinity for certain enzymes or receptors, though further validation is required. This aligns with the growing trend of exploring heterocyclic compounds for their medicinal properties, a topic that has gained traction in both academic and industrial research circles.

In addition to its potential pharmaceutical applications, 3-butoxy-N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide is also being studied for its utility in material science. The compound's unique electronic properties, attributed to its conjugated system, make it a candidate for use in organic semiconductors or as a building block for advanced polymers. This is particularly relevant given the current focus on sustainable and high-performance materials in industries such as electronics and renewable energy.

The synthesis of 3-butoxy-N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide typically involves multi-step organic reactions, including condensation and cyclization processes. Researchers often employ techniques such as NMR spectroscopy and mass spectrometry to confirm its purity and structural integrity. The compound's stability under various conditions is another area of interest, as it determines its suitability for long-term storage and handling in industrial settings.

From a commercial perspective, the demand for 3-butoxy-N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide is expected to rise, particularly in regions with robust pharmaceutical and chemical manufacturing sectors. Suppliers and distributors are increasingly listing this compound in their catalogs, often highlighting its high purity and customizable quantities. This trend reflects the broader market dynamics, where niche chemicals with specialized applications are gaining prominence.

For those seeking detailed technical data, the CAS No. 921570-25-4 serves as a unique identifier, enabling precise searches in chemical databases and regulatory documents. This is especially useful for professionals involved in chemical procurement or regulatory compliance, as accurate identification is critical for ensuring safety and adherence to international standards.

In summary, 3-butoxy-N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide represents a fascinating example of modern chemical innovation. Its multifaceted applications, from potential drug development to advanced materials, underscore its relevance in contemporary research and industry. As scientific understanding of this compound deepens, it is likely to play an increasingly important role in addressing some of the key challenges faced by the chemical and pharmaceutical sectors today.